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Compound of Interest

Compound Name: Apocynin-d3

Cat. No.: B1366914 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Apocynin (4-hydroxy-3-methoxyacetophenone) is a naturally occurring compound first isolated

from the roots of Picrorhiza kurroa. It is widely utilized in experimental research as an inhibitor

of NADPH oxidase (NOX), a key enzyme responsible for producing reactive oxygen species

(ROS).[1][2] By mitigating ROS production, Apocynin exhibits potent anti-inflammatory and

antioxidant effects, making it a valuable tool for studying the pathophysiology of diseases

driven by oxidative stress.[2][3] Its applications span various research fields, including

inflammation, cardiovascular disease, neurodegeneration, and metabolic disorders.[3][4][5]

Apocynin-d3 is a deuterated form of Apocynin, where three hydrogen atoms on the methoxy

group are replaced with deuterium. This isotopic labeling makes it an ideal internal standard for

pharmacokinetic (PK) and pharmacodynamic (PD) studies using mass spectrometry, allowing

for precise quantification of the parent compound in biological matrices.[6][7]

Mechanism of Action
Apocynin functions as a prodrug.[3] In phagocytic cells, which contain peroxidases like

myeloperoxidase (MPO), Apocynin is oxidized to its active dimeric form, diapocynin.[3][4] This

active form is believed to inhibit the assembly of the multi-subunit NADPH oxidase complex.

Specifically, it prevents the translocation of cytosolic regulatory subunits, such as p47phox and
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p67phox, to the membrane-bound catalytic subunit (gp91phox or Nox2).[3][4] This inhibition of

complex assembly blocks the production of superoxide anions (O₂⁻), a primary ROS.[3]

It is important to note that Apocynin's inhibitory effect is most pronounced in phagocytic cells. In

non-phagocytic cells, which often lack the necessary peroxidases for its activation, Apocynin

may act as a general antioxidant or, in some cases, even a pro-oxidant.[3][4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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